Methyl 2-{[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate
CAS No.: 1008984-49-3
Cat. No.: VC4223789
Molecular Formula: C18H16N2O4S
Molecular Weight: 356.4
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1008984-49-3 |
|---|---|
| Molecular Formula | C18H16N2O4S |
| Molecular Weight | 356.4 |
| IUPAC Name | methyl 2-[[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino]benzoate |
| Standard InChI | InChI=1S/C18H16N2O4S/c1-11-7-9-12(10-8-11)20-16(21)15(25-18(20)23)19-14-6-4-3-5-13(14)17(22)24-2/h3-10,15,19H,1-2H3 |
| Standard InChI Key | OETISBKYFQPUBM-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N2C(=O)C(SC2=O)NC3=CC=CC=C3C(=O)OC |
Introduction
Methyl 2-{[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound features a thiazolidine ring, which is significant in various biological activities, particularly in anti-inflammatory and antimicrobial properties. The structure includes a benzoate moiety, contributing to its reactivity and biological interactions.
Synthesis
The synthesis of Methyl 2-{[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate typically involves multi-step reactions. These reactions often require solvents such as dioxane or pyridine and may necessitate catalysts like copper salts or bases such as potassium carbonate to facilitate the reaction. The purification of the final product typically involves recrystallization techniques to ensure high purity and yield.
Characterization Techniques
Relevant analyses such as Nuclear Magnetic Resonance (NMR) and Infrared Spectroscopy (IR) are commonly used for the characterization of similar compounds. These techniques help confirm the structure and purity of the synthesized compound.
Data Table: Comparison of Related Compounds
| Compound | Molecular Formula | Molecular Weight (g/mol) | Biological Activity |
|---|---|---|---|
| 2-{[3-(4-Methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoic acid | Not specified | Not specified | Anti-inflammatory |
| 3-(4-Methylphenyl)-2-thioxo-1,3-thiazolidin-4-one | C10H9NOS | 223.3 | Not specified |
| Methyl 2-{[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate | Not specified | Not specified | Potential anti-inflammatory |
Note: The data for Methyl 2-{[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate is not fully detailed in the available literature, so some information is inferred from similar compounds.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume